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Compound of Interest

Compound Name: WAY-312491

Cat. No.: B3407236

For Immediate Release: A Scientific Comparison of Two Investigational Compounds for

Androgenetic Alopecia

This guide provides a detailed, objective comparison of two small molecule compounds, WAY-
312491 (also known as WAY-316606) and SM04554 (also known as dalorsivat), which have
been investigated for their potential in hair regeneration. This document is intended for
researchers, scientists, and drug development professionals, offering a summary of
guantitative data, experimental protocols, and a visualization of the underlying biological
pathways.

Executive Summary

Both WAY-312491 and SM04554 target the Wnt signaling pathway, a critical regulator of hair
follicle development and cycling.[1] WAY-312491 acts as an antagonist of Secreted Frizzled-
Related Protein 1 (SFRP1), an inhibitor of the Wnt pathway.[2][3] By inhibiting SFRP1, WAY-
312491 effectively activates Wnt signaling. SM04554 is described as a direct activator of the
Wnt pathway.[4] While both compounds have shown promise in preclinical or clinical studies,
their development statuses differ significantly. SM04554 underwent Phase Il and initiated
Phase Il clinical trials for androgenetic alopecia; however, its development for this indication
has been discontinued by Biosplice Therapeutics (formerly Samumed).[4] WAY-312491 has
demonstrated efficacy in ex vivo human hair follicle models, but information on its clinical
development for hair loss is less readily available.[5]
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Quantitative Data Comparison

The following tables summarize the available quantitative data from key studies on WAY-
312491 and SM04554.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/product/b3407236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3407236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Dosage/ Control/
Compou  Study _
Metric Concent  Result Placebo  P-value Source
nd Type _
ration Result
Ex vivo )
Hair
human
WAY- ) Shaft
hair ) 2 uM ~2.2 mm ~1.2 mm <0.001 [2][5]
312491 ) Elongatio
follicle
n (Day 6)
culture
Ex vivo
Anagen
human
WAY- _ VI
hair ) 2 uM ~80% ~30% <0.001 [2]
312491 ) Follicles
follicle
(Day 6)
culture
Change
Phase I in Non-
o 0.15%
Clinical Vellus ) +10.1 -2.5 Not
SMO04554 ) ) Topical ] ) -~ [6]
Trial (90 Hair ) hairs/cm2  hairs/cm?  specified
Solution
days) Count/cm
2
Change
Phase I in Non-
o 0.25%
Clinical Vellus ) +7.7 -2.5 Not
SMO04554 ) ) Topical ] ) -~ [6]
Trial (90 Hair ) hairs/cm2  hairs/cm?  specified
Solution
days) Count/cm
2
Statistical
Phase I
o Change 0.15% ly
Clinical ) ) ) o
SM04554 ) in Hair Topical significan  Decrease p=0.011
Trial (Day ) )
Density Solution t
135) _
increase
SM04554  Phase Il Vellus 0.15% Increase Not Not [4]
Clinical Follicle and d specified  specified
Trial Count 0.25%
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://www.hairguard.com/way-316606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5940179/
https://www.belgraviacentre.com/blog/male-hair-loss-treatment-samumed-sm04554-unveils-trial-data
https://www.belgraviacentre.com/blog/male-hair-loss-treatment-samumed-sm04554-unveils-trial-data
https://www.hairguard.com/sm04554-study/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3407236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Topical
Solutions
Phase I Terminal 0.15%
o ) ] Increase Not Not
SMO04554  Clinical Follicle Topical B -
) ) specified  specified
Trial Count Solution

Experimental Protocols
WAY-312491: Ex vivo Human Hair Follicle Culture
(Hawkshaw et al., 2018)

e Objective: To assess the effect of WAY-312491 on human hair follicle growth and hair cycle
stage ex vivo.

e Methodology:

o Tissue Source: Scalp skin samples were obtained from consenting male patients
undergoing hair transplantation surgery.[7]

o Follicle Isolation: Anagen VI hair follicles were micro-dissected from the subcutaneous fat.

o Culture Conditions: Isolated hair follicles were cultured in Williams E medium
supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics.

o Treatment: Hair follicles were treated with 2 uM WAY-312491 or a vehicle control (0.02%
DMSO) for 6 days.[2]

o Endpoint Analysis:

» Hair Shaft Elongation: The length of the hair shaft was measured daily using an inverted
microscope with a calibrated eyepiece.[2]

» Hair Cycle Staging: On day 6, the hair cycle stage of each follicle was determined
macroscopically based on established morphological criteria.[2]

= Immunohistochemistry: Follicles were cryosectioned and stained for markers of
proliferation (Ki-67) and hair shaft keratin (K85) to assess cellular activity and
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differentiation.[2][8]

SMO04554: Phase Il Clinical Trial for Androgenetic
Alopecia (NCT02275351)

Objective: To evaluate the safety, tolerability, and efficacy of topical SM04554 solution in
male subjects with androgenetic alopecia.[9]

Study Design: A multi-center, randomized, double-blind, vehicle-controlled study.[6]

Participants: 300 male subjects aged 18 to 55 with Norwood-Hamilton classification of 4, 5,
5A, 5V, or 6.[6]

Intervention:

o Group 1: 0.15% SM04554 topical solution applied once daily.[6]
o Group 2: 0.25% SM04554 topical solution applied once daily.[6]
o Group 3: Vehicle solution applied once daily.[6]

Treatment Duration: 90 days of daily application followed by a 45-day post-treatment follow-
up.[6]

Primary Efficacy Endpoints:

o Change from baseline in non-vellus hair count in a target area of the scalp, as measured
by macrophotography.[6]

o Subject self-assessment of hair growth using the Men's Hair Growth Questionnaire.[9]
Secondary Efficacy Endpoints:
o Change from baseline in hair density.[6]

o Investigator assessment of hair growth.[9]
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o Safety Assessments: Monitoring of adverse events, clinical laboratory tests, vital signs, and
electrocardiograms.[9]

Signaling Pathways and Experimental Workflows
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Caption: WAY-312491 inhibits SFRP1, activating Wnt signaling for hair growth.
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Caption: SM04554 directly activates the Wnt pathway to promote hair growth.
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Caption: Experimental workflows for WAY-312491 and SM04554 studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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